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Compound of Interest

Compound Name: TmPyPB

Cat. No.: B1422272 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1,3,5-Tri(m-pyrid-3-yl-phenyl)benzene, commonly known as TmPyPB, is a key

organic material that has significantly advanced the performance of Organic Light-Emitting

Diodes (OLEDs), particularly in inverted device architectures.[1][2] Inverted OLEDs, which

feature a bottom cathode and a top anode, are highly desirable for active-matrix displays as

they are more compatible with n-type transistor backplanes.[1] TmPyPB, with its characteristic

electron-deficient pyridine groups, serves primarily as a high-performance electron-transport

layer (ETL) and hole-blocking layer (HBL).[2][3] Its unique electronic properties, including a

high triplet energy level and high electron mobility, are crucial for fabricating highly efficient and

stable phosphorescent OLEDs (PhOLEDs).[2][4]

These notes provide a comprehensive overview of the role and application of TmPyPB in

inverted OLEDs, including its key properties, performance data in various device structures,

and detailed experimental protocols for device fabrication.

Key Properties of TmPyPB (CAS No. 921205-03-0)
TmPyPB's efficacy in OLEDs stems from its distinct molecular and electronic properties.
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Property Value Reference

Chemical Formula C₃₉H₂₇N₃ [2]

Molecular Weight 537.65 g/mol [2]

HOMO Level -6.75 eV [2]

LUMO Level -2.75 eV [2]

Triplet Energy (T₁) 2.78 eV [4]

Ionization Potential 6.68 eV [4]

The deep Highest Occupied Molecular Orbital (HOMO) level makes TmPyPB an effective hole-

blocking material, preventing charge leakage from the emissive layer.[2][5] Crucially, its high

triplet energy (2.78 eV) is higher than that of many common blue and green phosphorescent

emitters (e.g., FIrpic, T₁ = 2.65 eV), which minimizes non-radiative triplet exciton quenching at

the ETL interface, a critical factor for achieving high efficiency in PhOLEDs.[4]

Role and Advantages in Inverted OLED Structures
In the inverted OLED architecture, TmPyPB is typically deposited on top of the bottom cathode

(often modified with an electron injection layer) and before the emissive layer. Its primary

functions are:

Efficient Electron Transport: TmPyPB possesses high electron mobility, facilitating the

efficient transport of electrons from the cathode towards the emissive layer, which

contributes to lower operating voltages and higher power efficiency.[2][6]

Effective Hole and Exciton Blocking: The high triplet energy and deep HOMO level of

TmPyPB create a significant energy barrier that confines both holes and excitons within the

emissive layer.[3][7] This confinement maximizes the probability of radiative recombination,

thereby boosting the device's internal quantum efficiency.[7]

The use of TmPyPB in inverted blue PhOLEDs has demonstrated a significant performance

improvement compared to similar materials like TpPyPB. This is attributed to TmPyPB's higher

triplet energy, which reduces exciton transfer to the ETL, and an altered charge balance within

the device.[1][8][9]
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Data Presentation: Performance of Inverted OLEDs with
TmPyPB
The following table summarizes the performance of various inverted OLED devices

incorporating TmPyPB as the electron transport layer.
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Device
Type

Emissiv
e
Material

ETL

Max.
Current
Efficacy
(cd/A)

Lumina
nce
(cd/m²)

External
Quantu
m
Efficien
cy
(EQE)
(%)

Turn-on
Voltage
(V)

Referen
ce

Blue Top-

Emitting

PhOLED

FIrpic TmPyPB 43.1 36.8 - - [1]

Blue Top-

Emitting

PhOLED

FIrpic TmPyPB 33.6 1126 - - [1][8]

Blue Top-

Emitting

PhOLED

FIrpic TpPyPB 5.1 1259 - - [1][8]

Blue

Bottom-

Emission

PhOLED

FIrpic

Yb-

doped

TmPyPB

(EIL) +

TmPyPB

(ETL)

15.3 - 8.6 ~4.5 [10]

Blue

Inverted

PLED

Poly(dioc

tylfluoren

e) (F8)

TmPyPB - - 2.6 6.8 [11]

White

Inverted

PLED

F8:Super

Yellow

blend

TmPyPB - - 2.2 6.8 [11]

Experimental Protocols
Protocol 1: Fabrication of a Thermally Evaporated
Inverted Top-Emitting Blue PhOLED
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This protocol details the fabrication of a highly efficient inverted top-emitting blue

phosphorescent OLED using thermal evaporation in a high-vacuum environment.

1. Substrate Preparation: a. Cut 1x1 inch glass micro-slides (e.g., from VWR International).[1]

b. Clean the substrates sequentially in ultrasonic baths of detergent, deionized water, acetone,

and isopropyl alcohol, for 15 minutes each. c. Dry the substrates with high-purity nitrogen gas.

d. Treat the substrates with UV-ozone for 10 minutes immediately before loading them into the

deposition chamber.

2. Cathode Deposition: a. Load the cleaned substrates into a high-vacuum thermal evaporation

chamber with a base pressure below 3 × 10⁻⁷ Torr.[1] b. Deposit a 100 nm thick layer of

Aluminum (Al) to serve as the reflective bottom cathode. c. Subsequently, deposit a 1 nm thick

layer of Lithium Fluoride (LiF) as the electron injection layer (EIL) on top of the Al.

3. Organic Layer Deposition: a. Deposit a 40 nm thick layer of TmPyPB as the electron

transport layer (ETL) at a deposition rate of 1 Å/s.[1] b. Co-evaporate the emissive layer (EML)

consisting of N,N'-dicarbazolyl-3,5-benzene (mCP) as the host and 12 vol.% bis(2-(2',4'-

difluorophenyl)pyridinato-N,C2')iridium(III)picolinate (FIrpic) as the blue phosphorescent

dopant. The total thickness of the EML should be 20 nm, deposited at a rate of 1 Å/s.[1] c.

Deposit a 35 nm thick layer of 4,4'-Bis(N-carbazolyl)-1,1'-biphenyl (CBP) as the hole transport

layer (HTL) at a rate of 1 Å/s.[1]

4. Anode Deposition: a. Deposit a 15 nm thick layer of Molybdenum Trioxide (MoO₃) as the

hole injection layer (HIL) at a deposition rate of 0.2 Å/s.[1] b. Finally, deposit a 20 nm thick

semi-transparent top anode of Gold (Au) at a rate of 2 Å/s.[1] c. The active area of the device is

defined by shadow masks, typically around 4.2 × 3.6 mm².[1]

5. Encapsulation and Characterization: a. Encapsulate the devices in a nitrogen-filled glovebox

using a glass lid and UV-curable epoxy resin to prevent degradation from moisture and oxygen.

b. Characterize the current density-voltage-luminance (J-V-L) characteristics using a source

meter and a calibrated photodiode. c. Measure the electroluminescence spectra using a

spectrometer.
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Diagram 1: Inverted OLED Device Structure with
TmPyPB

Inverted OLED Structure
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Click to download full resolution via product page

Caption: A schematic diagram of a typical inverted OLED device architecture incorporating

TmPyPB as the ETL.

Diagram 2: Experimental Workflow for Inverted OLED
Fabrication
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Caption: Workflow diagram illustrating the key stages of fabricating an inverted OLED device

via thermal evaporation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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